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MCC-134 Technical Support Center: Long-Term
Experiment Stability
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

thermal drift during long-term experiments using the MCC-134 Thermocouple Measurement

HAT.

Troubleshooting Guide: Unstable or Drifting
Temperature Readings
Use this guide to diagnose and resolve common issues related to thermal drift and

measurement instability in your long-term experiments.

Question: Why are my temperature readings from the MCC-134 drifting over time?

Answer: Thermal drift in thermocouple measurements is a gradual and often unidirectional

change in the reading, even when the measured temperature is constant. This can be caused

by several factors related to the environment, the MCC-134 setup, and the thermocouple

sensor itself.

Initial Checks:
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Warm-up Time: Ensure the MCC-134 and the attached Raspberry Pi have been powered on

for at least 15 minutes to reach thermal equilibrium before starting a critical long-term

measurement.[1]

Stable Environment: Verify that the experimental setup is in a location with a stable ambient

temperature. Avoid placing the MCC-134 near heating or cooling vents, in direct sunlight, or

near equipment that cycles on and off, as sudden environmental changes can introduce

errors.[2][3]

Secure Connections: Check that all thermocouple wires are securely fastened to the screw

terminals on the MCC-134. Loose connections can cause erratic readings.

Step 1: Diagnose Environmental and Setup-Related
Issues
The MCC-134 is designed to be used with a Raspberry Pi, which can be a significant source of

heat.[3][4] Temperature gradients across the MCC-134 board are a primary source of cold-

junction compensation (CJC) errors, which can manifest as drift.[2][5]

Protocol for Environmental Stabilization:

Reduce Raspberry Pi CPU Load: High CPU usage can increase the Raspberry Pi's

temperature by over 20°C.[3][4][6]

Close unnecessary applications and processes.

Optimize your data acquisition script to be as efficient as possible.

Consider running programs that load only a single core.[3][6]

Improve Airflow: Provide steady, consistent airflow over the MCC-134 and Raspberry Pi

using a small fan. This helps dissipate heat and reduces temperature gradients.[2][3]

Optimize HAT Stacking Order: If you are using multiple HATs, place the MCC-134 farthest

from the Raspberry Pi. This physical separation minimizes the direct heat transfer from the

processor to the sensitive CJC sensors.[3][6]
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Enclosure and Shielding: Use an enclosure to protect the setup from drafts, but ensure it is

well-ventilated to prevent heat buildup.

Frequently Asked Questions (FAQs)
Q1: What is thermal drift and how does it differ from noise?

A1: Thermal drift is the gradual, slow deviation of a sensor's output over a long period, while

the input temperature remains constant.[7][8] It is often caused by metallurgical changes in the

thermocouple wires due to high temperatures, oxidation, or contamination.[9][10] Noise, on the

other hand, appears as rapid, random fluctuations in the reading, often caused by

electromagnetic interference (EMI) or improper grounding.[9][11]

Q2: How does the MCC-134's design help minimize measurement errors?

A2: The MCC-134 is specifically designed for accurate thermocouple measurements. It

features three high-resolution cold-junction compensation (CJC) sensors distributed across its

terminal blocks.[2][12][13] This design allows it to more accurately measure the temperature at

the connection points, even when thermal gradients are present, which is a significant

improvement over designs with a single CJC sensor.[4][14] The inputs are also electrically

isolated to reduce noise from the Raspberry Pi.[2]

Q3: Can the type of thermocouple I use affect long-term stability?

A3: Absolutely. Different thermocouple types have different compositions and are susceptible to

drift and aging at different rates, especially at high temperatures.[10] For example, Type K

thermocouples can be affected by "green rot" in reducing atmospheres or drift due to aging.[15]

[16] Type N thermocouples were developed to offer better stability than Type K in similar

conditions.[15] Always choose a thermocouple type appropriate for your temperature range and

chemical environment. Furthermore, inherent errors vary by type; for instance, standard Type T

thermocouples can have an inherent error of up to ±1°C, while Type K can be up to ±2.2°C.[4]

[14]

Q4: My experiment runs for weeks. How can I correct for thermocouple drift?

A4: For very long-term experiments where the highest accuracy is required, periodic in-situ

calibration is the most effective method.
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Establish a Reference: Use a calibrated, high-stability reference thermometer (like a

platinum resistance thermometer - PRT) to measure the true temperature at a specific point

in your process.

Compare and Offset: Periodically compare the MCC-134's reading from the collocated

thermocouple to the reference thermometer.

Apply Correction: The difference between the readings can be used to calculate a correction

factor or offset in your software to compensate for the drift. This process should be repeated

at scheduled intervals throughout the experiment.[7]

Quantitative Data: MCC-134 Accuracy
The total measurement error is a combination of the MCC-134's accuracy and the inherent

error of the thermocouple sensor itself.[5] The following table summarizes the accuracy

specifications for the MCC-134, which include CJC and linearization errors.
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Thermocouple
Type

Temperature Range
MCC-134 Accuracy
(Typical)

MCC-134 Accuracy
(Maximum)

J -210°C to 1200°C ±0.8°C ±2.5°C

K -270°C to 1372°C ±0.9°C ±3.1°C

T -270°C to 400°C ±0.7°C ±2.0°C

E -270°C to 1000°C ±0.7°C ±2.2°C

N -270°C to 1300°C ±1.1°C ±3.7°C

R -50°C to 1768°C ±1.5°C ±4.4°C

S -50°C to 1768°C ±1.5°C ±4.6°C

B 0°C to 1820°C ±1.7°C ±4.8°C

Note: Data derived

from the official MCC-

134 datasheet. These

specifications are for a

stable thermal

environment. Large

temperature gradients

across the board can

increase error.[2]

Experimental Protocols
Protocol: Long-Term Stability Baseline Test
This protocol helps determine the baseline drift of your specific MCC-134 and thermocouple

setup in your lab environment.

Objective: To quantify the measurement drift over a 24-hour period under stable conditions.

Materials:

MCC-134 with Raspberry Pi
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Thermocouple of the type to be used in the experiment

A stable temperature reference (e.g., a dry-block calibrator or a well-insulated, stirred water

bath with a reference thermometer)

Data logging software

Methodology:

Setup: Connect the thermocouple to a channel on the MCC-134. Place the thermocouple's

measurement junction into the stable temperature reference.

Stabilization: Set the temperature reference to a value relevant to your experiment. Allow the

entire system, including the MCC-134 and the temperature reference, to stabilize for at least

2 hours.

Environmental Control: Implement the environmental stabilization best practices mentioned

in the troubleshooting guide (e.g., ensure steady airflow, minimize CPU load).

Data Acquisition: Begin logging data from the MCC-134 at a rate of one sample every

minute.

Duration: Continue logging for a minimum of 24 hours.

Analysis: Plot the temperature readings over time. Calculate the peak-to-peak deviation and

the slope of the temperature trend line to quantify the drift. This provides a baseline for your

experimental setup.

Visualizations
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Start: Diagnosis

Environmental & Setup Checks

Corrective Actions

Sensor & System Checks

Advanced Solutions

Resolution

Unstable or Drifting
Readings Observed

1. Is the ambient
temperature stable?

(No drafts, vents, sunlight)

2. Is Raspberry Pi
heat being managed?

Yes
Relocate setup to a

thermally stable area.

No

3. Are all screw terminal
connections secure?

Yes

A. Reduce Pi CPU Load
B. Add a fan for airflow

C. Place MCC-134 farthest
 in HAT stack

No

Tighten all thermocouple
wire connections.

No

4. Is the thermocouple wire
type correct and undamaged?

Yes

5. Has a baseline drift
test been performed?

Yes
Replace thermocouple,

use correct extension wire.

No

Perform baseline test to
quantify system drift.

Implement software correction.

No

Stable Long-Term
Measurement Achieved

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing and correcting thermal drift.
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MCC-134 & Host System Environmental Factors

Thermocouple Sensor

Total Measurement Error
(Thermal Drift)

Cold Junction
Compensation (CJC) Error

Sensor Aging &
Metallurgical Changes

Improper Extension Wires

Raspberry Pi
Self-Heating

causes gradients affecting

Ambient Temperature
Fluctuations

influences

Inconsistent Airflow
(Drafts)

influences

Contamination & Oxidation

accelerates

Click to download full resolution via product page

Caption: Key factors contributing to thermal drift in thermocouple measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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